BENGHE Foundational & Exploratory

Check Availability & Pricing

Glutaric Anhydride-d6: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glutaric anhydride-d6

Cat. No.: B12394319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glutaric anhydride-d6, a deuterated
derivative of glutaric anhydride. This document outlines its chemical properties, and primary
applications, and provides a detailed experimental protocol for its use as an internal standard in
guantitative analysis.

Core Compound Specifications

Glutaric anhydride-d6 is the isotopically labeled form of glutaric anhydride, where six
hydrogen atoms have been replaced by deuterium. This substitution makes it an ideal internal
standard for mass spectrometry-based quantification of glutaric acid and related compounds.

Property Value Non-Deuterated Value

CAS Number 1219794-53-2 108-55-4

Molecular Formula CsDeOs3 CsHeOs

Molecular Weight 120.14 g/mol 114.10 g/mol [1]

Appearance White to pale yellow White to pale yellow
crystals/powder crystals/powder

Melting Point 50-55 °C (lit.) 50-55 °C (lit.)[2][3]

Boiling Point 150 °C/10 mmHg (lit.) 150 °C/10 mmHg (lit.)[2][3]
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Application in Isotope Dilution Mass Spectrometry

Glutaric anhydride-d6 is primarily utilized as an internal standard in isotope dilution mass
spectrometry (IDMS) for the precise quantification of glutaric acid in biological samples such as
urine and serum.[4][5] The principle of this method relies on the addition of a known amount of
the deuterated standard to a sample. The chemically identical nature of the deuterated and
non-deuterated compounds ensures they behave similarly during sample preparation and
analysis. The mass difference allows the mass spectrometer to distinguish between the analyte
and the internal standard, enabling accurate quantification.

Below is a diagram illustrating the general principle of isotope dilution mass spectrometry.
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Principle of Isotope Dilution Mass Spectrometry

Biological Sample Internal Standard

Known amount of

Analyte (Glutaric Acid)

Glutaric Anhydride-d6

Sample Preparation

Extraction

l

Derivatization

Analysis

GC-MS Analysis

'

Data Processing

uantification

Result

Click to download full resolution via product page

Caption: General workflow for isotope dilution mass spectrometry.
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Experimental Protocol: Quantification of Glutaric
Acid in Urine

This protocol describes a typical method for the quantification of glutaric acid in urine samples
using Glutaric anhydride-d6 as an internal standard with gas chromatography-mass
spectrometry (GC-MS).[4][5][6]

Materials and Reagents
e Glutaric anhydride-d6

o Glutaric acid (for calibration standards)
o Ethyl acetate

e Hydrochloric acid (HCI)

e Sodium chloride (NaCl)

e Urease

o Methanol

» Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%
Trimethylchlorosilane - BSTFA + 1% TMCS)

e Anhydrous sodium sulfate

Procedure

e Sample Preparation:

o To a1 mL aliquot of urine, add a known amount of Glutaric anhydride-d6 (internal
standard).

o For urine samples, it may be necessary to perform an enzymatic treatment with urease to
remove urea.
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o Acidify the sample with HCI to a pH of approximately 1.

o Saturate the aqueous phase with NaCl.

o Extraction:

o Extract the glutaric acid and the internal standard from the sample using three successive
portions of ethyl acetate.

o Combine the organic extracts and dry over anhydrous sodium sulfate.
o Evaporate the solvent to dryness under a stream of nitrogen.
 Derivatization:
o To the dried residue, add the derivatization agent (e.g., 50 pL of BSTFA + 1% TMCS).

o Seal the vial and heat at 60-70°C for 30-60 minutes to form the trimethylsilyl (TMS)
derivatives.[6]

e GC-MS Analysis:
o Inject an aliquot of the derivatized sample into the GC-MS system.
o Use a suitable capillary column (e.g., DB-5MS).

o The mass spectrometer is operated in selected ion monitoring (SIM) mode to monitor
characteristic ions for the TMS derivatives of glutaric acid and glutaric acid-d6.

The following diagram illustrates the experimental workflow for the quantification of glutaric
acid.
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Workflow for Glutaric Acid Quantification
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Caption: Experimental workflow for glutaric acid analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Glutaric Anhydride-d6: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394319#glutaric-anhydride-d6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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